Cas no 81292-77-5 (2-Thiophenecarboxylic acid, 2,5-dihydro-5-methyl-, trans-)

• Product Name: 2-Thiophenecarboxylic acid, 2,5-dihydro-5-methyl-, trans-
• CAS No: 81292-77-5
• MF: C₆H₈O₂S
• MW: 144.191520690918
• CID: 704184
• PubChem ID: 12495171
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 2,5-dihydro-5-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 2,5-dihydro-5-methyl-, trans-
• (2R,5S)-5-Methyl-2,5-dihydrothiophene-2-carboxylic acid
• DTXSID40500352
• 81292-77-5

• Inchi： 1S/C6H8O2S/c1-4-2-3-5(9-4)6(7)8/h2-5H,1H3,(H,7,8)/t4-,5+/m0/s1
• InChI Key： QWRJYGAVLBMLGY-CRCLSJGQSA-N
• SMILES： S1[C@@H](C(=O)O)C=C[C@@H]1C

Computed Properties

• Exact Mass: 144.02450067g/mol
• Monoisotopic Mass: 144.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.6Ų